N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-phenylpyrimidine-5-carboxamide
• InChI: InChI=1S/C19H17N3O2/c1-2-24-17-10-8-16(9-11-17)22-19(23)15-12-20-18(21-13-15)14-6-4-3-5-7-14/h3-13H,2H2,1H3,(H,22,23)
• InChI Key: YXBAUCCTOABMEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CN=C(N=C2)C3=CC=CC=C3
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide, also known as EPPC, is a pyrimidine-based compound that has gained attention in scientific research due to its potential therapeutic applications. EPPC has been shown to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide is not fully understood, but it is thought to act by inhibiting various signaling pathways involved in inflammation and cancer. N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide has been shown to inhibit the NF-κB pathway, which plays a key role in the regulation of inflammation and cell survival. N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide has also been shown to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, such as TNF-α and IL-6. N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. In addition, N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide is its relatively simple synthesis method, which makes it easy to produce in the laboratory. N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide has also been shown to be relatively stable and non-toxic, which makes it a promising candidate for further development. However, one limitation of N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are a number of future directions for research on N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide. One area of interest is the development of N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is the development of N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide-based drugs for the treatment of cancer, particularly in combination with other chemotherapeutic agents. Further research is also needed to fully understand the mechanism of action of N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide and to optimize its therapeutic potential.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. N-(4-ethoxyphenyl)-2-phenyl-5-pyrimidinecarboxamide has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the growth of tumors.